Cas no 150095-42-4 (Acetonitrile,2-[(4,6-dimethoxy-2-pyrimidinyl)thio]-)

• Product Name: Acetonitrile,2-[(4,6-dimethoxy-2-pyrimidinyl)thio]-
• CAS No: 150095-42-4
• MF: C₈H₉N₃O₂S
• MW: 211.240959882736
• CID: 99982
• PubChem ID: 45117374
• Update Time: 2025-04-18

Acetonitrile,2-[(4,6-dimethoxy-2-pyrimidinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-[(4,6-dimethoxy-2-pyrimidinyl)thio]-
• Acetonitrile, [(4,6-dimethoxy-2-pyrimidinyl)thio]- (9CI)
• [(4,6-Dimethoxy-2-pyrimidinyl)sulfanyl]acetonitrile
• SCHEMBL8343485
• 150095-42-4
• ACETONITRILE,[(4,6-DIMETHOXY-PYRIMIDIN-2-YL)THIO]-

• Inchi： 1S/C8H9N3O2S/c1-12-6-5-7(13-2)11-8(10-6)14-4-3-9/h5H,4H2,1-2H3
• InChI Key： NBHYYMKGPTWMQL-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=NC(=CC(=N1)OC)OC

Computed Properties

• Exact Mass: 211.04167
• Monoisotopic Mass: 211.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.3A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 68.03